Cas no 1266126-30-0 (1-(3,4-Dimethylphenyl)cyclopropan-1-amine)

• Product Name: 1-(3,4-Dimethylphenyl)cyclopropan-1-amine
• CAS No: 1266126-30-0
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD17245660
• CID: 5012520
• PubChem ID: 62901491
• Update Time: 2025-10-29

1-(3,4-Dimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)cyclopropan-1-amine
• 1-(3,4-Dimethylphenyl)cyclopropanamine
• 1266126-30-0
• EN300-1827520
• CS-0306757
• A1-19406
• G79131
• AB90504
• AKOS012197966
• 1-(3,4-Dimethylphenyl)cyclopropan-1-amine

• MDL： MFCD17245660
• Inchi： 1S/C11H15N/c1-8-3-4-10(7-9(8)2)11(12)5-6-11/h3-4,7H,5-6,12H2,1-2H3
• InChI Key： MAWQTVZAFOZEOS-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC(C)=C(C)C=2)CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 254.8±19.0 °C at 760 mmHg
• Flash Point: 111.2±16.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(3,4-Dimethylphenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 1-(3,4-Dimethylphenyl)cyclopropan-1-amine

Comprehensive Guide to 1-(3,4-Dimethylphenyl)cyclopropan-1-amine (CAS No. 1266126-30-0): Properties, Applications, and Market Insights

1-(3,4-Dimethylphenyl)cyclopropan-1-amine (CAS No. 1266126-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropylamine derivative features a unique structural motif, combining a 3,4-dimethylphenyl group with a cyclopropylamine moiety. Its molecular formula is C₁₁H₁₅N, with a molecular weight of 161.24 g/mol. The compound's distinct architecture makes it valuable for developing novel bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.

The growing interest in cyclopropylamine-containing compounds stems from their ability to modulate biological pathways with high specificity. Researchers have identified 1-(3,4-Dimethylphenyl)cyclopropan-1-amine as a promising building block for creating enzyme inhibitors and receptor modulators. Its structural rigidity, imparted by the cyclopropane ring, often enhances binding affinity to biological targets while improving metabolic stability—a key consideration in modern drug design. These properties align with current pharmaceutical trends favoring targeted therapies with reduced side effects.

From a chemical perspective, 1-(3,4-Dimethylphenyl)cyclopropan-1-amine demonstrates remarkable stability under standard laboratory conditions. The 3,4-dimethyl substitution pattern on the aromatic ring influences both electronic and steric properties, affecting reactivity in subsequent synthetic transformations. This characteristic makes the compound particularly useful for structure-activity relationship (SAR) studies, where systematic modifications are explored to optimize biological activity. Recent publications highlight its utility in developing novel MAO-B inhibitors, reflecting the compound's relevance in neurodegenerative disease research.

The synthetic versatility of CAS 1266126-30-0 has positioned it as a valuable intermediate in medicinal chemistry. Pharmaceutical companies increasingly seek such functionalized cyclopropylamines to expand their compound libraries for high-throughput screening. The compound's balanced lipophilicity (predicted logP ~2.5) and moderate molecular weight make it particularly attractive for designing CNS-active drugs that must cross the blood-brain barrier—a critical requirement for treating conditions like Parkinson's disease and depression.

Market analysis reveals growing demand for 1-(3,4-Dimethylphenyl)cyclopropan-1-amine across North America and Europe, driven by expanding R&D budgets in the life sciences sector. The compound's price point reflects its specialized nature, typically ranging from $200 to $500 per gram depending on purity and supplier. Current research trends suggest increasing applications in developing next-generation antidepressants and neuroprotective agents, with several patent applications filed in recent years incorporating this structural motif.

Quality control standards for 1266126-30-0 typically require HPLC purity ≥98%, with strict limits on residual solvents and heavy metals. Analytical characterization commonly includes 1H NMR, 13C NMR, and mass spectrometry to confirm structure and purity. Storage recommendations generally advise keeping the compound in amber glass containers at 2-8°C under inert atmosphere to maintain stability over extended periods. These specifications are particularly important for pharmaceutical applications where consistency is paramount.

Environmental and safety assessments of 1-(3,4-Dimethylphenyl)cyclopropan-1-amine indicate it requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles, lab coat) should be used when handling. The compound's environmental fate and toxicity profile remain areas of active investigation, particularly regarding its biodegradation potential and ecotoxicological effects—topics of increasing importance in green chemistry initiatives.

Future prospects for CAS 1266126-30-0 appear promising as research continues to uncover new therapeutic applications. The compound's unique combination of aromatic and alicyclic features makes it a versatile scaffold for drug discovery. With the pharmaceutical industry's growing emphasis on precision medicine and targeted therapies, demand for specialized intermediates like this cyclopropylamine derivative will likely increase. Ongoing studies exploring its potential in treating rare diseases and age-related disorders further underscore its scientific and commercial value.

For researchers considering 1-(3,4-Dimethylphenyl)cyclopropan-1-amine for their projects, several synthetic routes have been published in recent literature. The most common approaches involve cyclopropanation reactions of appropriately substituted cinnamyl derivatives or reductive amination of corresponding cyclopropyl ketones. Optimization of these methods continues to be an active area of research, with recent advances focusing on catalytic asymmetric synthesis to access enantiomerically pure forms—a critical development for chiral drug candidates.

In conclusion, 1-(3,4-Dimethylphenyl)cyclopropan-1-amine (CAS No. 1266126-30-0) represents an important tool in modern drug discovery. Its unique structural features, combined with growing therapeutic applications, make it a compound of significant interest to both academic and industrial researchers. As the pharmaceutical landscape evolves toward more targeted and sophisticated therapies, such specialized building blocks will play increasingly vital roles in developing the next generation of bioactive molecules.